Cas no 15493-35-3 (Streptomycin calcium chloride)

Streptomycin calcium chloride structure
Streptomycin calcium chloride structure
Product Name:Streptomycin calcium chloride
CAS No:15493-35-3
MF:C21H39CaCl2N7O12
MW:692.558062791824
CID:163018
PubChem ID:203927
Update Time:2025-04-19

Streptomycin calcium chloride Chemical and Physical Properties

Names and Identifiers

    • Streptomycin calcium chloride
    • calcium,2-[(1R,2R,3S,4R,5R,6S)-3-(diaminomethylideneamino)-4-[(2R,3R,4R,5S)-3-[(2S,3S,4S,5R,6S)-4,5-dihydroxy-6-(hydroxymethyl)-3-(methylamino)oxan-2-yl]oxy-4-formyl-4-hydroxy-5-methyloxolan-2-yl]oxy-
    • streptomycin calcium chloride (1:1)
    • calcium chloride 2,2'-[(1R,2R,3S,4R,5R,6S)-4-({5-deoxy-2-O-[2-deoxy-2-(methylamino)-alpha-L-glucopyranosyl]-3-C-formyl-alpha-L-lyxofuranosyl}oxy)-2,5,6-trihydroxycyclohexane-1,3-diyl]diguanidine (1:2:1)
    • Calcium chloride with streptomycin (1:1)
    • Streptomycin, compd. with calcium chloride (1:1)
    • Calcium chloride--N,N'-[4-({5-deoxy-2-O-[2-deoxy-2-(methylamino)hexopyranosyl]-3-C-formylpentofuranosyl}oxy)-2,5,6-trihydroxycyclohexane-1,3-diyl]diguanidine (1/2/1)
    • DTXSID30935098
    • 15493-35-3
    • calcium;2-[(1R,2R,3S,4R,5R,6S)-3-(diaminomethylideneamino)-4-[(2R,3R,4R,5S)-3-[(2S,3S,4S,5R,6S)-4,5-dihydroxy-6-(hydroxymethyl)-3-(methylamino)oxan-2-yl]oxy-4-formyl-4-hydroxy-5-methyloxolan-2-yl]oxy-2,5,6-trihydroxycyclohexyl]guanidine;dichloride
    • Inchi: 1S/C21H39N7O12.Ca.2ClH/c1-5-21(36,4-30)16(40-17-9(26-2)13(34)10(31)6(3-29)38-17)18(37-5)39-15-8(28-20(24)25)11(32)7(27-19(22)23)12(33)14(15)35;;;/h4-18,26,29,31-36H,3H2,1-2H3,(H4,22,23,27)(H4,24,25,28);;2*1H/q;+2;;/p-2/t5-,6-,7+,8-,9-,10-,11+,12-,13-,14+,15+,16-,17-,18-,21+;;;/m0.../s1
    • InChI Key: VOXYVHZFYZSDDV-CZDSEFAFSA-L
    • SMILES: [Ca+2].[Cl-].[Cl-].O([C@H]1[C@@H]([C@@](C=O)([C@H](C)O1)O)O[C@H]1[C@H]([C@@H]([C@H]([C@H](CO)O1)O)O)NC)[C@H]1[C@@H]([C@H]([C@@H]([C@H]([C@@H]1/N=C(\N)/N)O)/N=C(\N)/N)O)O

Computed Properties

  • Exact Mass: 651.8609
  • Monoisotopic Mass: 691.1659659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 9
  • Complexity: 940
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 15
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 336Ų

Experimental Properties

  • PSA: 321.31

Streptomycin calcium chloride Security Information

  • Hazardous Material transportation number:3249
  • HazardClass:6.1(b)
  • PackingGroup:III
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